Cas no 650638-12-3 (1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
• CAS No: 650638-12-3
• MF: C₁₁H₈N₆
• MW: 224.221420288086
• CID: 408190
• PubChem ID: 57423278
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-(1H-benzimidazol-4-yl)-
• 5-amino-1-(1H-benzimidazol-4-yl)pyrazole-4-carbonitrile
• SCHEMBL6071431
• DTXSID90726323
• 650638-12-3
• 5-amino-1-(1h-benzimidazol-4-yl)-1h-pyrazole-4-carbonitrile
• 5-Amino-1-(1H-benzo[d]imidazol-4-yl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C11H8N6/c12-4-7-5-16-17(11(7)13)9-3-1-2-8-10(9)15-6-14-8/h1-3,5-6H,13H2,(H,14,15)
• InChI Key： MAEJSKNQRWXBQM-UHFFFAOYSA-N
• SMILES： N1(C(=C(C#N)C=N1)N)C1=CC=CC2=C1N=CN2

Computed Properties

• Exact Mass: 224.08124
• Monoisotopic Mass: 224.08104428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• PSA: 96.31